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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843 Get Quote

Technical Support Center: Aviglycine
Experiments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address inconsistent results in aviglycine (AVG) experiments. The

information is tailored for researchers, scientists, and drug development professionals working

with this ethylene biosynthesis inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for aviglycine?

Aviglycine, also known as aminoethoxyvinylglycine (AVG), is a competitive inhibitor of the

enzyme 1-aminocyclopropane-1-carboxylic acid (ACC) synthase.[1][2] This enzyme catalyzes

the conversion of S-adenosylmethionine (SAM) to ACC, which is the immediate precursor of

ethylene in plants.[3][4] By blocking ACC synthase, aviglycine effectively reduces ethylene

production, thereby delaying processes such as fruit ripening and senescence.[1][5]

Q2: What are the common causes of inconsistent results in aviglycine experiments?

Inconsistent outcomes in experiments using aviglycine can stem from a variety of factors:

Application Timing and Concentration: The efficacy of aviglycine is highly dependent on

when it is applied and at what concentration.[6][7][8] Applications made too early or too late
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relative to the biological process being studied may yield suboptimal or variable results.

Environmental and Climatic Conditions: Factors such as temperature and humidity can

influence the uptake and activity of aviglycine.[9] Climatic variations between experiments

can contribute to inconsistency.[6]

Plant Species and Cultivar Differences: The response to aviglycine can vary significantly

between different plant species and even among cultivars of the same species.

Formulation and Stability: Aviglycine hydrochloride is hygroscopic and sensitive to light.[1]

Improper storage or handling of stock solutions can lead to degradation and reduced

efficacy.

Experimental Controls: Lack of appropriate positive and negative controls can make it

difficult to validate the efficacy of the aviglycine treatment in a given experiment.[1]

Q3: How should aviglycine solutions be prepared and stored to ensure stability?

To maintain the stability and efficacy of aviglycine solutions, the following protocols are

recommended[1]:

Preparation: Dissolve aviglycine hydrochloride in sterile, deionized water with a pH between

6.5 and 7.0 to create a stock solution (e.g., 50 mM).

Storage: Aliquot the stock solution into amber vials to protect it from light and store at -20°C.

It is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.[1] For

aqueous solutions, it is not recommended to store them for more than one day.[10]

Validation: To ensure the purity and stability of the compound before an experiment, high-

performance liquid chromatography (HPLC) analysis can be performed to confirm purity is

above 95%.[1]
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Problem Potential Cause Recommended Solution

No observable effect of

aviglycine treatment.

Degraded Aviglycine: Improper

storage or handling may have

led to the degradation of the

compound.

Prepare a fresh stock solution

from a new batch of aviglycine

hydrochloride. Verify the purity

and concentration using HPLC

if possible.[1]

Incorrect Dosage: The

concentration of aviglycine

used may be too low to elicit a

response in the specific plant

system.

Conduct a dose-response

experiment to determine the

optimal concentration for your

experimental model.

Inappropriate Application

Timing: The treatment may

have been applied at a

developmental stage where

the ethylene biosynthesis

pathway is not highly active.

Review the literature for

optimal application timing for

your specific plant and desired

outcome. Consider a time-

course experiment.[6]

High variability between

replicates.

Inconsistent Application:

Uneven application of the

aviglycine solution can lead to

varied responses.

Ensure a consistent and

thorough application method

for all replicates. For spray

applications, ensure uniform

coverage.

Biological Variability: Inherent

differences between individual

plants or fruit samples can

contribute to variability.

Increase the number of

replicates to improve statistical

power. Ensure that control and

treatment groups are as

homogenous as possible at

the start of the experiment.

Environmental Fluctuations:

Changes in temperature, light,

or humidity during the

experiment can affect results.

Maintain consistent and

controlled environmental

conditions for the duration of

the experiment.[9]
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Unexpected side effects or off-

target effects.

Inhibition of Other Enzymes: At

certain concentrations,

aviglycine can inhibit other

enzymes, such as

cystathionine β-lyase and

cystathionine γ-lyase.[5][11]

Use the lowest effective

concentration of aviglycine.

Consider including additional

controls to monitor for potential

off-target effects.

Interaction with Other

Compounds: Aviglycine may

interact with other endogenous

or exogenously applied

compounds.

Be aware of any other

treatments being applied and

consider potential interactions.

Experimental Protocols
General Protocol for Aviglycine Application to Fruit
This protocol provides a general framework for applying aviglycine to fruit to study its effects

on ripening.

Plant Material: Select healthy, uniform fruit at a consistent developmental stage.

Aviglycine Solution Preparation: Prepare a stock solution of aviglycine hydrochloride in

sterile, deionized water (pH 6.5-7.0) and store at -20°C in amber vials.[1] On the day of the

experiment, dilute the stock solution to the desired final concentrations (e.g., 0, 500, 1000,

1500 mg·L⁻¹) with deionized water.[12]

Treatment Application: Immerse the fruit in the respective aviglycine solutions for a defined

period (e.g., 10 minutes).[5] Ensure complete coverage of the fruit surface. An untreated

control group should be immersed in deionized water only.

Drying and Storage: Allow the fruit to air dry completely before placing them in storage

containers. Store the fruit under controlled conditions (e.g., 15 ± 1 °C and 90% ± 1% relative

humidity).[12]

Data Collection: At regular intervals (e.g., every 7 days for 28 days), collect data on various

fruit quality parameters.[12] These can include firmness, color change, weight loss,
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respiration rate, soluble solids content, and titratable acidity.

Quantitative Data Summary
Table 1: Effect of Aviglycine (AVG) Concentration on Postharvest Quality of 'Débora'

Tomatoes[12]

AVG Concentration
(mg·L⁻¹)

Weight Loss (%)
Respiration Rate
(mg CO₂·kg⁻¹·h⁻¹)

Firmness (N)

0 (Control) 5.5 25.0 8.0

500 4.8 22.5 8.5

1000 4.2 20.0 9.0

1500 3.5 18.0 9.5

Data are representative values after 28 days of storage and are meant for illustrative

comparison.

Table 2: Effect of Aviglycine (AVG) Application on 'President' Plum Mechanical Properties[13]

AVG Concentration (mg/L) Rupture Force (N)
Deformation at Rupture
(mm)

0 (Control) 25.8 3.1

100 28.2 3.3

200 30.5 3.5

Data are representative values and may vary based on harvest time and loading orientation.
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Caption: Aviglycine competitively inhibits ACC synthase.
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Caption: A typical workflow for an aviglycine experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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